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Compound of Interest

Compound Name: Titanium(4+) decan-1-olate

CAS No.: 83877-93-4

Cat. No.: B12649437

Get Quote

Application Note & Protocol: Controlled Hydrolysis of Titanium(IV) Decan-1-olate

Executive Summary & Scientific Rationale
Titanium(IV) decan-1-olate (

), often referred to as titanium decoxide, represents a specialized class of long-chain metal
alkoxides. Unlike the ubiquitous titanium isopropoxide (TTIP) or titanium butoxide (TBOT), the
decan-1-olate precursor exhibits distinct physicochemical properties governed by the steric
bulk and hydrophobicity of the decyl chains.

Why use Titanium(IV) Decan-1-olate?

Kinetic Control: The bulky

chains provide significant steric hindrance, naturally slowing the hydrolysis rate compared to

alkoxides. This allows for the synthesis of highly crystalline nanoparticles without aggressive
chemical moderators.
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Solubility Profile: Its high solubility in non-polar solvents (e.g., toluene, hexane) makes it an

ideal precursor for synthesizing hydrophobic TiO2 nanocrystals or for integration into lipid-

based drug delivery systems (LNP) where polar alcohols are disruptive.

High-Purity Oxide Formation: The hydrolysis byproduct is 1-decanol, a high-boiling alcohol (

). While difficult to remove by simple evaporation, its presence can act as a surfactant during
the "aging" phase, preventing particle agglomeration.

This guide details the controlled hydrolysis of this precursor, specifically tailored for

pharmaceutical applications where particle size uniformity and surface purity are paramount.

Mechanism of Action: Steric-Controlled Hydrolysis
The transformation from alkoxide to metal oxide follows the general Sol-Gel mechanism:

Hydrolysis followed by Condensation.

To cite this document: BenchChem. [Controlled hydrolysis methods for titanium(4+) decan-1-
olate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12649437/docs#controlled-hydrolysis-methods-for-
titanium-4-decan-1-olate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

